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Compound of Interest

Compound Name: 4-Amino-3-nitropyridine

Cat. No.: B158700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 4-amino-3-
nitropyridine, a key intermediate in the pharmaceutical industry, starting from 4-aminopyridine.

[1] The document details the reaction mechanism, experimental protocols, and key quantitative

data associated with the synthesis.

Overview of the Synthesis Pathway
The synthesis of 4-amino-3-nitropyridine from 4-aminopyridine is achieved through an

electrophilic aromatic substitution reaction, specifically, a nitration reaction. In this process, the

pyridine ring of 4-aminopyridine is nitrated at the 3-position. The reaction is typically carried out

using a nitrating mixture of fuming nitric acid and concentrated sulfuric acid. The sulfuric acid

acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion

(NO₂⁺), which is the active nitrating agent.

The amino group at the 4-position is an activating group and directs the incoming electrophile

to the ortho positions (3 and 5). Due to steric hindrance, the substitution occurs predominantly

at the 3-position.

Experimental Protocol
The following protocol is a general procedure for the synthesis of 4-amino-3-nitropyridine
from 4-aminopyridine.[1][2]
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Materials:

Pyridin-4-amine (4-aminopyridine)

Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Ammonia solution (NH₃·H₂O)

Ice

Procedure:

In a reaction vessel, dissolve pyridin-4-amine (5.0 g, 50.0 mmol) in concentrated sulfuric acid

(20 mL) under ice-bath conditions to maintain a low temperature.[1][2]

While keeping the reaction temperature between 0-10 °C, slowly add fuming nitric acid (2.5

mL) dropwise to the solution with constant stirring.[1][2]

After the addition is complete, continue to stir the reaction mixture at 0-10 °C for 5 hours.[1]

[2]

Allow the reaction mixture to warm to room temperature and then heat it at 90°C for 3 hours.

[1][2]

After the heating phase, let the mixture stir at room temperature overnight to ensure the

reaction goes to completion.[1][2]

Slowly pour the reaction mixture into ice water.[1][2]

Neutralize the solution by adjusting the pH to 7 with ammonia.[1][2]

A yellow precipitate will form. Collect the solid by filtration.[1][2]

Dry the collected solid under reduced pressure to obtain 4-amino-3-nitropyridine.[1][2]

Quantitative Data Summary
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The following table summarizes the key quantitative data for the synthesis of 4-amino-3-
nitropyridine.

Parameter Value Reference

Reactants

4-Aminopyridine (Starting

Material)
5.0 g (50.0 mmol) [1][2]

Concentrated Sulfuric Acid 20 mL [1][2]

Fuming Nitric Acid 2.5 mL [1][2]

Product

4-Amino-3-nitropyridine 5.1 g [1][2]

Reaction Yield 70% [1][2]

Physical Properties of Product

Appearance Yellow crystalline powder [1]

Molecular Formula C₅H₅N₃O₂ [2][3]

Molecular Weight 139.11 g/mol [2][3][4]

Melting Point 203-207 °C [1]

Mass Spectrometry [M + H]⁺ m/z: 140.04 [1][2]

Solubility Insoluble in water [1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 4-amino-3-nitropyridine
from 4-aminopyridine.
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Reaction Setup

Nitration Reaction

Work-up and Isolation

Dissolve 4-Aminopyridine
in Concentrated H₂SO₄

Cool to 0-10 °C

Add Fuming HNO₃

(0-10 °C)

Start Nitration

Stir for 5 hours
(0-10 °C)

Warm to RT, then heat
at 90 °C for 3 hours

Stir at RT overnight

Pour into Ice Water

Begin Work-up

Neutralize with Ammonia (pH 7)

Filter Precipitate

Dry under Vacuum

4-Amino-3-nitropyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-amino-3-nitropyridine.
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Chemical Reaction Diagram
The chemical transformation from 4-aminopyridine to 4-amino-3-nitropyridine is depicted

below.

4-Aminopyridine

4-Amino-3-nitropyridine

Nitration

H₂SO₄, HNO₃

Click to download full resolution via product page

Caption: Nitration of 4-aminopyridine to form 4-amino-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158700#4-amino-3-nitropyridine-synthesis-from-4-
aminopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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